Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate

• Molecular Formula: C27H29NO6S
• Molecular Weight: 495.6 g/mol
• IUPAC Name: diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-thiophen-2-yl-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate
• InChI: InChI=1S/C27H29NO6S/c1-5-33-26(30)21-15(3)28-18-14-17(16-10-7-8-11-19(16)32-4)22(27(31)34-6-2)25(29)23(18)24(21)20-12-9-13-35-20/h7-13,17,22,24,28H,5-6,14H2,1-4H3
• InChI Key: YLONCNDOFMSZHY-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC=CS3)C4=CC=CC=C4OC

Description

Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, also known as DMQDD, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DMQDD is a member of the quinoline family and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate in different applications is not fully understood. However, studies have suggested that Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate may act by inhibiting specific enzymes or proteins, or by interacting with specific receptors. For example, in anti-tumor activity, Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to inhibit the activity of topoisomerase I and II, which are enzymes involved in DNA replication and repair. In anti-inflammatory activity, Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to inhibit the production of cytokines, which are proteins involved in inflammation.
Biochemical and Physiological Effects:
Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to have various biochemical and physiological effects. In anti-tumor activity, Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to induce cell cycle arrest and apoptosis in cancer cells. In anti-inflammatory activity, Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to reduce the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. In luminescence, Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been shown to emit light in the blue region of the spectrum.

Advantages and Limitations for Lab Experiments

Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has advantages and limitations for lab experiments. One advantage is that it is a stable compound that can be easily synthesized using different methods. Another advantage is that it has potential applications in various fields, making it a versatile compound. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to optimize its use in different applications.

Future Directions

There are several future directions for the study of Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. One direction is to investigate its potential as an anti-cancer agent, specifically in combination with other drugs. Another direction is to explore its potential as a luminescent material in organic electronics. Additionally, further studies are needed to fully understand its mechanism of action and optimize its use in different applications.
Conclusion:
Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate is a compound that has gained attention in the scientific community due to its potential applications in various fields. It can be synthesized using different methods and has been studied for its potential as an anti-tumor agent, anti-inflammatory agent, and luminescent material, among other applications. While its mechanism of action is not fully understood, it has been shown to have various biochemical and physiological effects. Further studies are needed to fully understand its potential and optimize its use in different applications.

Synthesis Methods

Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate can be synthesized using different methods, including the Pictet-Spengler reaction, the Gewald reaction, and the Biginelli reaction. The Pictet-Spengler reaction involves the condensation of an amino acid and an aldehyde or ketone in the presence of a Lewis acid catalyst. The Gewald reaction involves the reaction of a ketone with a thiocarbamide and a sulfur source. The Biginelli reaction involves the reaction of an aldehyde, a β-ketoester, and urea in the presence of an acid catalyst. The synthesis of Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate using these methods has been reported in various studies.

Scientific Research Applications

Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been investigated for its potential as an anti-tumor agent, anti-inflammatory agent, and anti-viral agent. In material science, Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been studied for its potential as a luminescent material and as a component in organic electronics. In catalysis, Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-(2-thienyl)-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been investigated for its potential as a catalyst in various reactions.